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Compound of Interest

Compound Name: Niobium-95
CAS No.: 13967-76-5
Cat. No.: B1194888
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\ J

An In-depth Technical Guide to the Health Physics and Dosimetry of Niobium-95

This guide provides a comprehensive overview of the health physics and dosimetry aspects of
Niobium-95 (°>*Nb), a radionuclide of importance in various research and industrial
applications. This document is intended for researchers, scientists, and drug development
professionals who may work with or encounter this isotope.

Introduction to Niobium-95

Niobium-95 is a radioactive isotope of niobium, a transition metal. It is primarily produced as a
fission product in nuclear reactors and is also the daughter product of Zirconium-95 (°>Zr)
decay. Understanding its physical and radiological properties is crucial for ensuring safe
handling and accurate dosimetry.

Physical and Radiological Properties

A summary of the key physical and radiological properties of Niobium-95 is presented in Table
1.

Table 1: Physical and Radiological Properties of Niobium-95
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Property Value

Half-life 34.991 days
Decay Mode Beta-minus ()
Parent Nuclide 95Zr

Progeny Nuclide 2>Mo (stable)

159.8 keV (99.97%), 721.5 keV (unique 2nd

Beta-minus (3~) Energies (Maximum) )
forbidden), 925.6 keV (0.030%)[1]

Gamma (y) Ray Energy 765.8 keV (99.955%)[1]

Specific Gamma-Ray Dose Constant 0.48026 mrem/hr/mCi at 1 meter

Decay Scheme

Niobium-95 decays primarily via beta-minus emission to an excited state of Molybdenum-95
(°>Mo), which then promptly de-excites by emitting a gamma ray. The decay scheme is
illustrated in the diagram below.

B~ (99.97%) v (99.955%)
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Click to download full resolution via product page

Figure 1: Simplified decay scheme of Niobium-95.

Dosimetry

Dosimetry for Niobium-95 involves the assessment of both internal and external radiation
doses.

Internal Dosimetry

Internal exposure to Niobium-95 can occur through inhalation or ingestion. The resulting dose
is dependent on the route of intake, the chemical form of the radionuclide, and the biokinetic
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behavior within the body. The International Commission on Radiological Protection (ICRP)
provides dose coefficients for calculating the committed effective dose from an intake of
Niobium-95.

Table 2: Dose Conversion Factors for Inhalation and Ingestion of Niobium-95 (for Adults)

] Committed

Lung Absorption . .

Intake Route T f1 (Ingestion) Effective Dose
e
P Coefficient (Sv/iBq)

Inhalation F (Fast) - 1.2E-10
M (Moderate) - 2.1E-10
S (Slow) - 2.8E-10
Ingestion - 0.01 7.1E-11

Data sourced from ICRP Publication 71 and 72.[2][3] The f1 value represents the fraction of the
ingested activity that is absorbed from the gastrointestinal tract into the bloodstream.

External Dosimetry

External exposure to Niobium-95 is primarily from its high-energy gamma emission. The dose
rate from an external source can be calculated using the specific gamma-ray dose constant.
Shielding is an effective way to reduce external exposure.

Table 3: Shielding Data for Niobium-95 Gamma Rays (766 keV)

Mass
o ] . Half-Value Tenth-Value
Shielding Density Attenuation
. . Layer (HVL) Layer (TVL)
Material (glcm?) Coefficient
(cm) (cm)
(cm?/g)
Lead (Pb) 11.34 0.101 0.61 2.03
Steel (Fe) 7.87 0.072 1.23 4.08
Concrete
) 2.35 0.074 4.00 13.28
(Ordinary)
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Mass attenuation coefficients are for approximately 766 keV gamma energy. HVL and TVL are
calculated from the mass attenuation coefficients and densities.

Experimental Protocols

Accurate dosimetry of Niobium-95 relies on precise measurements of its activity in various
matrices. Below are detailed methodologies for common experimental procedures.

Gamma Spectrometry for Niobium-95 Quantification

This protocol describes the measurement of Niobium-95 activity in a sample using a High-
Purity Germanium (HPGe) detector.

Methodology:
e Sample Preparation:

o For liquid samples (e.g., water, urine), a known volume is placed in a calibrated counting
geometry (e.g., Marinelli beaker).

o For solid samples (e.qg., soil, biological tissue), the sample is homogenized, and a known
mass is placed in a calibrated counting geometry. If necessary, the sample may be ashed
or digested to concentrate the activity and achieve a uniform matrix.

o Detector Calibration:

o Energy Calibration: A standard multi-nuclide source with known gamma energies spanning
the energy range of interest is used to establish the relationship between channel number
and gamma-ray energy.

o Efficiency Calibration: A certified Niobium-95 standard source, or a multi-nuclide standard
with a gamma emission near 766 keV, in the same geometry as the samples, is used to
determine the detector's efficiency at the 766 keV photopeak.

o Data Acquisition:

o The prepared sample is placed in a reproducible position on the HPGe detector.
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o The gamma-ray spectrum is acquired for a sufficient time to achieve a statistically
significant peak at 766 keV.

o Data Analysis:

o The net peak area of the 766 keV photopeak is determined by subtracting the background
continuum.

o The activity of Niobium-95 in the sample is calculated using the following formula: Activity
(Bqg) = Net Peak Area / (Efficiency * Gamma Yield * Counting Time) where the gamma
yield for the 766 keV photon is 0.99955.
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Sample Preparation
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(e.g., Urine, Soil)
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Counting Geometry
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Detector Calibration

Energy Calibration
(Multi-nuclide source)

Efficiency Calibration
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Acquire Gamma Spectrum
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Handling °>Nb

Perform Risk Assessment

—

Wear Appropriate PPE Use Designated Work Area Utilize Shielding
(Lab coat, gloves, safety glasses) (Fume hood, glove box) (Lead, steel, concrete)
Handle °>Nb
Monitor Work Area

(Survey meter, wipe tests) Dispose of Radioactive Waste Properly

N 7

Decontaminate Work Area

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Health physics and dosimetry of Niobium-95].
BenchChem, [2026]. [Online PDF]. Available at:
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niobium-95]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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